Cas no 1512245-84-9 (1,3-dimethyl-5-oxopyrrolidine-3-carboxylic acid)

• Product Name: 1,3-dimethyl-5-oxopyrrolidine-3-carboxylic acid
• CAS No: 1512245-84-9
• MF: C₇H₁₁NO₃
• MW: 157.167142152786
• CID: 6018511
• PubChem ID: 83529056
• Update Time: 2025-11-02

1,3-dimethyl-5-oxopyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1,3-dimethyl-5-oxopyrrolidine-3-carboxylic acid
• 1512245-84-9
• EN300-1703219
• SCHEMBL17184676
• 1,3-Dimethyl-5-oxopyrrolidine-3-carboxylicacid

• Inchi： 1S/C7H11NO3/c1-7(6(10)11)3-5(9)8(2)4-7/h3-4H2,1-2H3,(H,10,11)
• InChI Key： VAWAHMBIMWIMAA-UHFFFAOYSA-N
• SMILES： N1(C)C(=O)CC(C)(C(O)=O)C1

Computed Properties

• Exact Mass: 157.07389321g/mol
• Monoisotopic Mass: 157.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 57.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidones Oxoprolines

Additional information on 1,3-dimethyl-5-oxopyrrolidine-3-carboxylic acid

Comprehensive Guide to 1,3-dimethyl-5-oxopyrrolidine-3-carboxylic acid (CAS No. 1512245-84-9): Properties, Applications, and Market Insights

1,3-dimethyl-5-oxopyrrolidine-3-carboxylic acid (CAS No. 1512245-84-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This pyrrolidine derivative is characterized by its unique structural features, including a carboxylic acid group and a ketone functionality, making it a versatile intermediate in synthetic chemistry. Researchers and industry professionals are increasingly interested in this compound due to its potential applications in drug discovery and material science.

The molecular structure of 1,3-dimethyl-5-oxopyrrolidine-3-carboxylic acid consists of a five-membered pyrrolidine ring with two methyl groups at positions 1 and 3, and a carboxyl group at position 3. The presence of both carboxylic acid and ketone functional groups enhances its reactivity, allowing for diverse chemical transformations. This makes it particularly valuable in the synthesis of more complex molecules, especially in the development of novel pharmaceutical intermediates and bioactive compounds.

One of the most common questions about 1,3-dimethyl-5-oxopyrrolidine-3-carboxylic acid is its role in medicinal chemistry. Recent studies have explored its utility as a building block for small-molecule inhibitors and enzyme modulators, particularly in targeting neurological and metabolic disorders. Its structural similarity to naturally occurring proline derivatives also makes it a candidate for peptide mimetics, a hot topic in drug design. Additionally, its stability under various conditions makes it suitable for high-throughput screening applications.

In the industrial sector, 1,3-dimethyl-5-oxopyrrolidine-3-carboxylic acid is gaining traction as a precursor for specialty chemicals. Its compatibility with multiple reaction conditions—such as amide coupling, esterification, and reductive amination—makes it a preferred choice for custom synthesis. Companies specializing in fine chemicals and contract research organizations (CROs) often seek this compound for bespoke projects, further driving its demand.

From a market perspective, the global interest in 1,3-dimethyl-5-oxopyrrolidine-3-carboxylic acid is on the rise, particularly in regions with strong pharmaceutical R&D infrastructure, such as North America, Europe, and Asia-Pacific. Analysts attribute this growth to the increasing focus on targeted drug therapies and personalized medicine, where structurally diverse intermediates like this play a pivotal role. Furthermore, advancements in green chemistry have spurred interest in optimizing its synthesis to reduce environmental impact—a key concern for modern manufacturers.

For researchers working with 1,3-dimethyl-5-oxopyrrolidine-3-carboxylic acid, proper handling and storage are essential to maintain its integrity. While not classified as hazardous, it is recommended to store the compound in a cool, dry environment, away from strong oxidizers. Analytical techniques such as NMR spectroscopy, HPLC, and mass spectrometry are typically employed to verify its purity, ensuring reliable results in downstream applications.

Looking ahead, the potential of 1,3-dimethyl-5-oxopyrrolidine-3-carboxylic acid in emerging fields like bioconjugation and proteomics is an exciting area of exploration. As the scientific community continues to uncover new applications, this compound is poised to remain a valuable asset in both academic and industrial settings. For those seeking reliable suppliers, it is advisable to partner with vendors who provide comprehensive analytical data sheets and custom synthesis options to meet specific project requirements.